Cas no 109462-42-2 (Oxiraneacetic acid, methyl ester, (R)-)

Oxiraneacetic acid, methyl ester, (R)- structure

109462-42-2 structure

Product Name:Oxiraneacetic acid, methyl ester, (R)-

CAS No:109462-42-2

MF:C₅H₈O₃

MW:116.115221977234

CID:1192119

PubChem ID:53773585

Update Time:2025-04-20

Oxiraneacetic acid, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

- Oxiraneacetic acid, methyl ester, (R)-
- (+) methyl 3,4 epoxybutyrate
- 109462-42-2
- Methyl (R)-2-(oxiran-2-yl)acetate
- Methyl(R)-2-(oxiran-2-yl)acetate
- Inchi： 1S/C5H8O3/c1-7-5(6)2-4-3-8-4/h4H,2-3H2,1H3/t4-/m1/s1
- InChI Key： DQHYBNWZWWGNQB-SCSAIBSYSA-N
- SMILES： O1C[C@H]1CC(=O)OC

Computed Properties

Exact Mass: 116.04734
Monoisotopic Mass: 116.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 99.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 38.8Å²

Experimental Properties

PSA: 38.83

Oxiraneacetic acid, methyl ester, (R)- Production Method

Production Method 1

32807-28-6

109462-42-2

88496-70-2

Reaction Conditions

1.1 Reagents: Isopropanol Catalysts: Alcohol dehydrogenase Solvents: Water ; 4 h, pH 7.5, 30 °C
1.2 Reagents: MTO-Dowex SBR-LCNG Catalysts: Halohydrin dehalogenase ; 20 h, 30 °C

Reference

Shifting the equilibrium of a biocatalytic cascade synthesis to enantiopure epoxides using anion exchangers

Schrittwieser, Joerg H.; et al, Tetrahedron: Asymmetry, 2009, 20(4), 483-488